Cas no 1235205-09-0 (methyl 4-{[(1,3-benzothiazol-2-yl)formamido]methyl}piperidine-1-carboxylate)

• Product name: methyl 4-{[(1,3-benzothiazol-2-yl)formamido]methyl}piperidine-1-carboxylate
• CAS No: 1235205-09-0
• MF: C₁₆H₁₉N₃O₃S
• MW: 333.40536236763
• CID: 849900

methyl 4-{[(1,3-benzothiazol-2-yl)formamido]methyl}piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 4-[[(2-benzothiazolylcarbonyl)amino]methyl]-, methyl ester
• VU0631342-1
• methyl 4-((benzo[d]thiazole-2-carboxamido)methyl)piperidine-1-carboxylate
• methyl 4-{[(1,3-benzothiazol-2-yl)formamido]methyl}piperidine-1-carboxylate

• Inchi： 1S/C16H19N3O3S/c1-22-16(21)19-8-6-11(7-9-19)10-17-14(20)15-18-12-4-2-3-5-13(12)23-15/h2-5,11H,6-10H2,1H3,(H,17,20)
• InChI Key： VZLBITGSODJWTM-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1C(NCC1CCN(C(=O)OC)CC1)=O

Computed Properties

• Exact Mass: 333.115
• Monoisotopic Mass: 333.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 99.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on methyl 4-{[(1,3-benzothiazol-2-yl)formamido]methyl}piperidine-1-carboxylate

Methyl 4-{[(1,3-Benzothiazol-2-yl)formamido]methyl}piperidine-1-carboxylate (CAS 1235205-09-0): A Comprehensive Overview

Methyl 4-{[(1,3-benzothiazol-2-yl)formamido]methyl}piperidine-1-carboxylate (CAS 1235205-09-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, with its unique structural features, serves as a valuable intermediate in the synthesis of various bioactive molecules. Researchers and industry professionals are increasingly interested in its potential applications, particularly in drug discovery and development.

The molecular structure of methyl 4-{[(1,3-benzothiazol-2-yl)formamido]methyl}piperidine-1-carboxylate combines a piperidine ring with a benzothiazole moiety, making it a versatile scaffold for medicinal chemistry. The presence of the formamido linker enhances its ability to interact with biological targets, which is why it is often explored in the context of enzyme inhibitors and receptor modulators. Recent studies have highlighted its relevance in addressing challenges related to neurodegenerative diseases and metabolic disorders.

One of the key advantages of CAS 1235205-09-0 is its synthetic accessibility. The compound can be prepared through well-established organic reactions, such as amide coupling and esterification, which are routinely performed in modern laboratories. Its stability under standard conditions further adds to its appeal as a building block for more complex molecules. Researchers frequently inquire about its solubility, melting point, and storage recommendations, all of which are critical for experimental success.

In the pharmaceutical industry, methyl 4-{[(1,3-benzothiazol-2-yl)formamido]methyl}piperidine-1-carboxylate is often utilized in the design of small-molecule therapeutics. Its structural motifs are particularly relevant for targeting G-protein-coupled receptors (GPCRs) and kinases, which are prominent drug targets. The compound’s ability to cross the blood-brain barrier also makes it a candidate for central nervous system (CNS) drug development, a hot topic in current medical research.

Beyond pharmaceuticals, CAS 1235205-09-0 has found applications in material science. Its aromatic and heterocyclic components contribute to the development of advanced polymers and coatings with enhanced thermal and mechanical properties. This dual utility in both life sciences and material engineering underscores its importance in interdisciplinary research.

For those sourcing methyl 4-{[(1,3-benzothiazol-2-yl)formamido]methyl}piperidine-1-carboxylate, quality and purity are paramount. Reputable suppliers provide detailed analytical data, including HPLC and NMR spectra, to ensure compliance with research standards. Additionally, regulatory compliance and safety data sheets (SDS) are essential for handling and transportation, aligning with global chemical safety protocols.

The growing interest in CAS 1235205-09-0 is reflected in scientific literature and patent filings. Recent publications have explored its role in novel therapeutic agents, while patents highlight its utility in proprietary drug formulations. This trend suggests a promising future for the compound, particularly as the demand for innovative small-molecule drugs continues to rise.

In summary, methyl 4-{[(1,3-benzothiazol-2-yl)formamido]methyl}piperidine-1-carboxylate (CAS 1235205-09-0) is a multifaceted compound with significant potential in both pharmaceutical and material science applications. Its unique structure, synthetic versatility, and biological relevance make it a subject of ongoing research and development. As the scientific community delves deeper into its properties and applications, this compound is poised to play a pivotal role in advancing modern chemistry and medicine.